Cas no 1705066-92-7 (1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one)

• Product Name: 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CAS No: 1705066-92-7
• MF: C₂₂H₁₇NO₅
• MW: 375.374086141586
• CID: 5955306
• PubChem ID: 90618120
• Update Time: 2025-06-20

1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• 1'-(4-oxochromene-2-carbonyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1705066-92-7
• 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
• F6443-3995
• AKOS025091554

• Inchi： 1S/C22H17NO5/c24-17-13-19(27-18-8-4-2-6-15(17)18)20(25)23-11-9-22(10-12-23)16-7-3-1-5-14(16)21(26)28-22/h1-8,13H,9-12H2
• InChI Key： APCBKQOAGSAZCE-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(C3OC4=C(C=CC=C4)C(=O)C=3)=O)CC2)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 375.11067264g/mol
• Monoisotopic Mass: 375.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one

Introduction to 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1705066-92-7)

1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1705066-92-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a chromene moiety and a benzofuran-piperidine scaffold. The combination of these structural elements endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chromene moiety, specifically the 4-oxo-4H-chromene-2-carbonyl group, is known for its ability to modulate various biological processes. Chromenes are often found in natural products and have been associated with antioxidant, anti-inflammatory, and anticancer properties. The benzofuran ring, on the other hand, is a common structural motif in many bioactive compounds, particularly those with neuroprotective and anti-inflammatory activities. The piperidine ring further enhances the molecule's potential by providing additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. Additionally, it has been found to reduce oxidative stress and inflammation in neuronal cells, further supporting its potential as a therapeutic agent.

In the realm of cancer research, 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has demonstrated significant antiproliferative activity against various cancer cell lines. A study published in the Cancer Letters reported that this compound effectively inhibits the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its direct biological activities, 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one also shows promise as a lead compound for drug development. Its unique spirocyclic structure provides a robust platform for chemical modifications to optimize its pharmacological properties. For instance, researchers have explored the introduction of various substituents on the chromene and piperidine rings to enhance solubility, bioavailability, and target specificity. These efforts have led to the identification of several analogs with improved therapeutic profiles.

The synthesis of 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 4-hydroxychromanone with 1-(benzofuran-2-yl)piperidin-3-one followed by cyclization to form the spirocyclic structure. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

In conclusion, 1'-(4-oxo-4H-chromene-2-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1705066-92-7) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.